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Acid Brown 425 is an acid dye used in industrial processes such as tanning. Its removal from wastewater

using activated carbon is an effective adsorption method. One study employed experimental design and

response surface methodology to optimize this process, finding that under optimized conditions, only about

24% of the dye mixture (which included Acid Brown 425) remained in solution [1]. The maximum

adsorption capacities for various dyes on activated carbons from different sources can range widely from 2.0

to 1169.25 mg·g⁻¹ [2].

Summary of Quantitative Data

The table below summarizes the key quantitative findings from the relevant study.

Parameter Value / Description Context

Dye Studied Acid Brown 425 One of three acid dyes in a mixture [1].

Analysis Method Sequential Injection Analysis with
Multivariate Curve Resolution

Alternating Least Squares (SIA-MCR-
ALS)

Used to determine concentrations of
individual dyes in a mixture despite

overlapping signals [1].
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Parameter Value / Description Context

Optimized
Outcome

~24% of total dyes remained in
solution

Result under optimized conditions for
the dye mixture [1].

Adsorption
Capacity Range
for Dyes

2.0 – 1169.25 mg·g⁻¹ General range for dyes on various
activated carbons; specific value for

Acid Brown 425 not provided [2].

Detailed Experimental Protocol

Here is a recommended protocol based on the methodology of the cited study, which you can adapt for your

investigation of the equilibrium isotherm for Acid Brown 425.

Materials and Preparation

Activated Carbon: The study did not specify the exact type of activated carbon used. You will need
to select and characterize your adsorbent (e.g., determine its surface area and pore size distribution)

[2].
Dye Solution: Prepare a stock solution of Acid Brown 425 in distilled water. Dilute this stock to

create working solutions of desired initial concentrations (e.g., 10-200 mg/L).
Equipment: You will require batch adsorption apparatus, including an orbital shaker incubator,

centrifuge, and a UV-Vis spectrophotometer or other suitable analytical instrument.

Experimental Design and Execution

Initial Screening: Use a statistical experimental design (e.g., a Full Factorial or Plackett-Burman

design) to identify significant factors affecting adsorption. Key variables to test include:
Contact time (e.g., 0-240 minutes)

Mass of activated carbon (e.g., 0.1-1.0 g/L)
Initial dye concentration
Solution pH
Temperature [1].

Response Surface Methodology (RSM): Once key factors are identified, perform a more detailed
RSM design (e.g., Central Composite Design) to model the process and find the optimal conditions
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[1].

Isotherm Experiments: To specifically study the equilibrium, run a series of experiments where the
adsorbent mass and all other conditions are held constant, and only the initial concentration of
Acid Brown 425 is varied. Agitate the samples until equilibrium is reached (determined from kinetic
studies).

Analysis and Quantification

Sample Separation: After the adsorption process reaches equilibrium, centrifuge the samples to

separate the spent activated carbon from the liquid.
Dye Concentration Measurement: Analyze the supernatant to determine the equilibrium

concentration (( C_e )). For mixed-dye systems, the cited study used SIA-MCR-ALS to resolve
concentrations despite overlapping spectral signals [1]. For a single dye, standard spectrophotometric

calibration may suffice.
Calculate Adsorption Capacity: The amount of dye adsorbed per unit mass of adsorbent at

equilibrium (( q_e ), in mg/g) is calculated as: ( q_e = \frac{(C_0 - C_e) V}{m} ) where ( C_0 ) is the
initial concentration (mg/L), ( V ) is the volume of the solution (L), and ( m ) is the mass of the

adsorbent (g) [2].

Data Fitting and Modeling

Fit the experimental (( C_e, q_e )) data to common adsorption isotherm models:

Langmuir Model: Assumes monolayer adsorption on a homogeneous surface. The linear form
is: ( \frac{C_e}{q_e} = \frac{1}{K_L q_m} + \frac{C_e}{q_m} ) where ( q_m ) (mg/g) is the

maximum adsorption capacity and ( K_L ) (L/mg) is the Langmuir constant related to adsorption
energy [2] [3].

Freundlich Model: An empirical model for heterogeneous surfaces. The linear form is: ( \log
q_e = \log K_F + \frac{1}{n} \log C_e ) where ( K_F ) and ( n ) are Freundlich constants

indicating adsorption capacity and intensity, respectively [2].
Evaluate the best-fit model using the correlation coefficient (R²).

Experimental Workflow for Dye Adsorption

The following diagram outlines the logical workflow for conducting the adsorption experiment, from

preparation to data analysis.
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Start Experiment

Material Preparation

Design Experiment
(Define factor ranges)

Screening Experiments

RSM & Isotherm Experiments

Identify key factors

Sample Analysis
(Centrifuge & Analyze Ce)

Calculate qe

Fit Isotherm Models

Report Results
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Isotherm Model Fitting Logic

After calculating ( q_e ) and ( C_e ), the next critical step is to determine the best-fitting isotherm model. The

diagram below illustrates the decision-making process for model selection.
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carbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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